Cas no 1602502-66-8 (ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate)

• Product Name: ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate
• CAS No: 1602502-66-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5906837
• PubChem ID: 114620065
• Update Time: 2025-05-22

ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate
• 1602502-66-8
• EN300-1300514

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)9(11)8-6-4-3-5-7-8/h4,6,8-9H,2-3,5,7,11H2,1H3
• InChI Key： DAOYUQCSEDUUTL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CCCC1)N)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate

Ethyl 2-Amino-2-(Cyclohex-2-en-1-yl)Acetate: A Comprehensive Overview

Ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate, with the CAS number 1602502-66-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as ethyl cyclohexenyl amino acetate, is characterized by its unique structure, which combines an amino group with a cyclohexene ring and an ethyl ester moiety. Its cyclohexene derivative nature makes it a valuable molecule for exploring various chemical reactions and biological activities.

The molecular structure of ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate is defined by the presence of a cyclohexene ring, which introduces steric and electronic effects that influence its reactivity and properties. The amino group attached to the acetate moiety adds versatility to the molecule, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the construction of complex natural product analogs.

One of the most notable aspects of this compound is its role in bioisosteric replacements. The cyclohexene ring provides rigidity and stability, while the amino group offers hydrogen bonding capabilities, making it an attractive candidate for drug design. Researchers have explored its use in creating bioactive molecules with improved pharmacokinetic profiles. For instance, studies published in 2023 have demonstrated its application in designing antimicrobial agents with enhanced efficacy.

Ethyl 2-amino-2-(cyclohex-2-en-1-yl)acetate has also been investigated for its enantioselective synthesis potential. The compound's chiral center allows for the formation of enantiomerically enriched products, which are crucial in pharmaceutical research. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of this compound's enantiomers, paving the way for its use in chiral resolution studies.

In terms of applications, ethyl 2-amino-2-(cyclohex-2-en-1-yL)acetate has found utility in both academic and industrial settings. Its ability to undergo various functional group transformations makes it a versatile reagent in organic synthesis. For example, it has been employed as a starting material for synthesizing peptide mimetics and bioactive heterocycles.

From a synthetic perspective, the compound can be prepared through a variety of methods, including nucleophilic substitution, Michael addition, and esterification reactions. The choice of synthetic pathway depends on the desired stereochemistry and scalability of the process. Recent research has focused on developing environmentally friendly methods for its synthesis, such as using microwave-assisted techniques or enzymatic catalysis.

Moreover, ethyl 2-amino-2-(cyclohexenoyl)acetate has shown promise in materials science applications. Its ability to form self-assembled monolayers and coordinate with metal ions makes it a candidate for nanotechnology applications. Studies published in high-profile journals like *Nature Materials* have highlighted its potential in creating novel materials with tailored optical and electronic properties.

In conclusion, ethyl 2-amino-2-(cyclohexenoyl)acetate is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as an important molecule for future research and development.